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Compound of Interest

Compound Name: Chalcone 4 hydrate

Cat. No.: B3320090

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of
Chalcone 4-hydrate, ensuring compliance with standard safety protocols.

Key Safety and Handling Information

Chalcone and its derivatives are known to cause skin and eye irritation, and may cause
respiratory irritation. It is harmful if swallowed.[1] Therefore, appropriate personal protective
equipment (PPE), including gloves, safety glasses with side-shields, and a lab coat, should be
worn at all times when handling this compound.[2] Engineering controls, such as ensuring
adequate ventilation, are also crucial.[2]

Quantitative Data

The following table summarizes the key physical and chemical properties of chalcone, which
are relevant for its safe handling and disposal.
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Property Value

Physical State Solid[2]

Melting Point/Range 57-58°C[2]

Boiling Point/Range 345-348°C[2]

Density 1.0712 g/ml @ 62°C[2]
Flash Point Not determined[2]
Autoignition Temperature Not determined|[2]

Spill and Emergency Procedures

In the event of a spill, all ignition sources should be eliminated.[2] For minor spills, the material
should be swept up and placed into a suitable, labeled container for waste disposal.[2][3] For
larger spills, water spray may be used to disperse vapors, and the spill area should be flushed,
preventing runoff from entering waterways.[2] In case of personal contact, it is advised to rinse
the affected area with plenty of water and seek medical advice.[2]

Proper Disposal Protocol

The primary principle for the disposal of Chalcone 4-hydrate is to handle it in accordance with
local, state, and federal regulations.[3] Waste materials must be disposed of at an approved
waste disposal plant.[4]

Step-by-Step Disposal Procedure:

» Containerization: Collect the waste Chalcone 4-hydrate in its original container or a suitable,
clearly labeled, and tightly closed container to prevent accidental exposure or spillage. Do
not mix with other waste.

e \Waste Characterization: The waste must be characterized. As a non-hazardous waste in
some contexts, it is crucial to consult local regulations as waste disposal legislation can
differ.
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o Consultation: It is recommended to consult with your institution's Environmental Health and
Safety (EHS) department or a licensed waste management authority to identify a suitable
treatment or disposal facility.[3]

o Transportation: Transport the contained waste to the designated chemical waste storage
area within your facility, following all internal safety procedures.

o Documentation: Ensure all necessary paperwork for hazardous waste disposal is completed
accurately.

o Final Disposal: The licensed waste disposal facility will then handle the final disposal, which
may involve incineration or landfilling in an authorized site.[3] Puncturing the containers to
prevent re-use is a recommended practice before landfilling.[3]

Disposal Workflow
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Caption: Workflow for the proper disposal of Chalcone 4-hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3320090#chalcone-4-hydrate-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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